Cas no 2150-36-9 (Benzoic acid,3,5-bis(acetyloxy)-, methyl ester)

• Product Name: Benzoic acid,3,5-bis(acetyloxy)-, methyl ester
• CAS No: 2150-36-9
• MF: C₁₂H₁₂O₆
• MW: 252.220084190369
• CID: 249784
• PubChem ID: 7474700
• Update Time: 2025-06-11

Benzoic acid,3,5-bis(acetyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,5-bis(acetyloxy)-, methyl ester
• METHYL 3,5-DIACETOXYBENZOATE
• methyl 3,5-diacetyloxybenzoate
• 3,5-Diacetoxy-benzoesaeure-methylester
• 3,5-diacetoxy-benzoic acid methyl ester
• methyl 3, 5-diacetyloxybenzoate
• MFCD06411106
• 5-(Methoxycarbonyl)-1,3-phenylene diacetate
• AN-651/43284947
• BS-49384
• DTXSID80428682
• methyl 3,5-bis(acetyloxy)benzoate
• SCHEMBL7954358
• CS-0187797
• METHYL3,5-DIACETOXYBENZOATE
• 2150-36-9

• MDL： MFCD06411106
• Inchi： 1S/C12H12O6/c1-7(13)17-10-4-9(12(15)16-3)5-11(6-10)18-8(2)14/h4-6H,1-3H3
• InChI Key： XZEYNOHQYSXYEQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C(C=C(C(=O)OC)C=1)OC(C)=O

Computed Properties

• Exact Mass: 252.06300
• Monoisotopic Mass: 252.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.245
• Boiling Point: 377.1 °C at 760 mmHg
• Flash Point: 167.9 °C
• PSA: 78.90000
• LogP: 1.32380

Benzoic acid,3,5-bis(acetyloxy)-, methyl ester Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on Benzoic acid,3,5-bis(acetyloxy)-, methyl ester

Benzoic acid, 3,5-bis(acetyloxy)-, methyl ester (CAS No. 2150-36-9): An Overview of Its Properties, Applications, and Recent Research

Benzoic acid, 3,5-bis(acetyloxy)-, methyl ester (CAS No. 2150-36-9) is a versatile organic compound with a wide range of applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a benzoic acid core with two acetyloxy groups and a methyl ester group. These functional groups contribute to its distinct chemical properties and reactivity, making it an important intermediate in various synthetic processes.

The molecular formula of Benzoic acid, 3,5-bis(acetyloxy)-, methyl ester is C₁₁H₁₂O₆, and its molecular weight is approximately 240.20 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and acetone. Its melting point is around 85-87°C, and it has a boiling point of approximately 240°C at atmospheric pressure.

In the pharmaceutical industry, Benzoic acid, 3,5-bis(acetyloxy)-, methyl ester is used as an intermediate in the synthesis of various drugs and pharmaceuticals. Its acetyloxy groups can be selectively hydrolyzed to form hydroxyl groups, which can then be further modified to introduce different functional groups or linkages. This versatility makes it a valuable starting material for the development of new therapeutic agents.

Recent research has highlighted the potential of Benzoic acid, 3,5-bis(acetyloxy)-, methyl ester in the field of drug delivery systems. A study published in the Journal of Medicinal Chemistry in 2022 explored the use of this compound as a prodrug precursor for targeted drug delivery. The researchers found that by attaching specific targeting ligands to the hydroxyl groups formed after hydrolysis, they could enhance the delivery efficiency and reduce the side effects of certain drugs. This approach has shown promise in improving the treatment outcomes for various diseases, including cancer and neurological disorders.

In addition to its pharmaceutical applications, Benzoic acid, 3,5-bis(acetyloxy)-, methyl ester is also used in the synthesis of polymers and coatings. Its reactivity with other monomers allows for the creation of novel materials with tailored properties. For example, a study published in Polymer Chemistry in 2021 demonstrated the use of this compound as a cross-linking agent in the synthesis of biodegradable polymers for environmental applications. The resulting materials exhibited excellent mechanical properties and biocompatibility, making them suitable for use in biomedical devices and packaging materials.

The safety profile of Benzoic acid, 3,5-bis(acetyloxy)-, methyl ester has been extensively studied to ensure its safe handling and use in industrial settings. According to safety data sheets (SDS), this compound is generally considered to have low toxicity when handled properly. However, it is important to follow standard safety protocols to prevent skin contact and inhalation of vapors. Proper personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound.

In conclusion, Benzoic acid, 3,5-bis(acetyloxy)-, methyl ester (CAS No. 2150-36-9) is a multifunctional organic compound with significant applications in pharmaceuticals and materials science. Its unique chemical structure allows for diverse synthetic transformations and has been leveraged in recent research to develop innovative drug delivery systems and biodegradable materials. As research continues to advance in these areas, the importance of this compound is likely to grow further.